![molecular formula C14H15ClN2O2S B4706202 2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide](/img/structure/B4706202.png)
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
Overview
Description
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide, also known as CP-690,550, is a synthetic molecule that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of Janus kinase (JAK) enzymes, which play a critical role in the signaling pathways of various cytokines and growth factors.
Scientific Research Applications
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. It has been shown to be a potent inhibitor of JAK enzymes, which are involved in the signaling pathways of various cytokines and growth factors that play a critical role in the pathogenesis of these diseases.
Mechanism of Action
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide inhibits the activity of JAK enzymes, which are responsible for the phosphorylation of signal transducers and activators of transcription (STAT) proteins. This results in the inhibition of downstream cytokine signaling pathways, leading to the suppression of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce the clinical symptoms of rheumatoid arthritis, psoriasis, and inflammatory bowel disease in clinical trials. It has also been shown to reduce the frequency and severity of relapses in patients with multiple sclerosis. However, its use is associated with an increased risk of infections and other adverse events.
Advantages and Limitations for Lab Experiments
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a potent inhibitor of JAK enzymes, making it a valuable tool for studying the role of these enzymes in various signaling pathways. However, its use is associated with potential off-target effects and toxicity, which must be carefully considered when designing experiments.
Future Directions
For research could include the development of more selective JAK inhibitors, the investigation of combination therapies with other drugs, and the exploration of its potential use in other diseases.
properties
IUPAC Name |
2-(4-chloro-3,5-dimethylphenoxy)-N-(5-methyl-1,3-thiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O2S/c1-8-4-11(5-9(2)13(8)15)19-7-12(18)17-14-16-6-10(3)20-14/h4-6H,7H2,1-3H3,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQLBVHAHZKZXLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=NC=C(S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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